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For researchers, scientists, and drug development professionals, maintaining precise

temperature control is paramount. The choice of a heat transfer fluid can significantly impact

experimental accuracy, operational safety, and equipment longevity. This guide provides an

objective comparison of two common high-temperature heat transfer fluids:

dodecahydroterphenyl (specifically, partially hydrogenated terphenyls) and synthetic esters.

This comparison will delve into their key performance characteristics, supported by quantitative

data, to aid in the selection of the optimal fluid for your specific application.

Performance Data at a Glance
The following table summarizes the key physical and thermal properties of a representative

dodecahydroterphenyl-based fluid (Therminol 66) and a high-temperature synthetic ester

fluid (Therminol 55). This allows for a direct comparison of their capabilities under various

operating conditions.
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Property
Dodecahydroterph
enyl (Therminol 66)

Synthetic Ester
(Therminol 55)

Test Method

Composition Modified Terphenyl
Synthetic

Hydrocarbon
-

Maximum Operating

Temperature
345°C (650°F) 290°C (550°F) -

Maximum Film

Temperature
375°C (705°F) 315°C (600°F) -

Flash Point (COC) 184°C (363°F) 177°C (350°F) ASTM D92

Fire Point (COC) 212°C (414°F) 218°C (425°F) ASTM D92

Autoignition

Temperature
374°C (705°F) 360°C (680°F) ASTM E659

Kinematic Viscosity @

40°C
29.6 cSt 28.7 cSt ASTM D445

Kinematic Viscosity @

100°C
3.8 cSt 4.9 cSt ASTM D445

Density @ 25°C 1005 kg/m ³ 876 kg/m ³ ASTM D1298

Specific Heat @ 25°C 1.59 kJ/kg·°C 1.94 kJ/kg·°C -

Thermal Conductivity

@ 100°C
0.106 W/m·K 0.133 W/m·K ASTM D2717

Pour Point -32°C (-25°F) -28°C (-18°F) ASTM D97

Average Molecular

Weight
252 330 -

Experimental Protocols
The data presented in this guide is based on standardized test methods to ensure accuracy

and comparability. Below are summaries of the key experimental protocols used to determine

the properties of these heat transfer fluids.
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Thermal Conductivity: ASTM D2717
This method determines the thermal conductivity of nonmetallic liquids.[1][2][3] It involves a

thermal conductivity cell with a platinum resistance thermometer element placed concentrically

within a borosilicate glass tube.[1] The thermal conductivity is calculated by measuring the

temperature gradient created across the liquid sample when a known amount of heat is

generated by the platinum element.[1]

Kinematic Viscosity: ASTM D445
This standard test method measures the kinematic viscosity of transparent and opaque liquids.

[4][5] The procedure involves measuring the time it takes for a specific volume of the liquid to

flow under gravity through a calibrated glass capillary viscometer at a controlled temperature.

[4][5] The kinematic viscosity is then calculated by multiplying the flow time by the viscometer's

calibration constant.[5]

Flash and Fire Point: ASTM D92 (Cleveland Open Cup
Method)
This test determines the flash and fire points of petroleum products and other liquids.[6][7] A

sample of the fluid is heated in an open cup at a controlled rate.[7][8] A small test flame is

passed over the surface of the liquid at specified temperature intervals.[7][9] The flash point is

the lowest temperature at which the vapors above the liquid ignite momentarily.[7][9] The fire

point is the temperature at which the vapors will sustain burning for at least five seconds.[7][9]

Thermal Stability: ASTM D6743
This test method evaluates the thermal stability of unused organic heat transfer fluids.[10][11]

[12] A sample of the fluid is heated in a sealed container in the absence of oxygen for a

specified period at a high temperature.[10][11] The degradation of the fluid is then assessed by

measuring changes in properties such as viscosity, acid number, and the formation of volatile

or insoluble products.[10][11][13]

Logical Workflow for Heat Transfer Fluid Selection
The selection of an appropriate heat transfer fluid is a critical decision in experimental design

and process development. The following diagram illustrates a logical workflow to guide
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researchers and scientists in this process.

Heat Transfer Fluid Selection Workflow
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Caption: A flowchart outlining the key decision points for selecting a heat transfer fluid.

In-Depth Comparison
Thermal Stability and Operating Range
Dodecahydroterphenyl, as represented by Therminol 66, offers a significantly higher

maximum operating temperature (345°C) compared to the synthetic ester Therminol 55

(290°C).[14] This makes dodecahydroterphenyl the superior choice for high-temperature

applications that demand exceptional thermal stability. Synthetic esters, while having good

thermal stability, are better suited for moderate-temperature processes.[15]

Heat Transfer Efficiency
Heat transfer efficiency is a function of several properties, including thermal conductivity and

specific heat. At 100°C, the synthetic ester has a higher thermal conductivity (0.133 W/m·K)

than the dodecahydroterphenyl (0.106 W/m·K), suggesting it can transfer heat more

effectively at that temperature. Additionally, the synthetic ester possesses a higher specific

heat, meaning it can absorb more heat for a given temperature change. However, the overall

efficiency of a heat transfer system also depends on other factors like viscosity and flow rate.

Viscosity and Pumpability
Both fluids exhibit similar kinematic viscosities at 40°C. However, at 100°C, the

dodecahydroterphenyl has a lower viscosity, which could lead to better pumpability and

potentially lower energy consumption in a circulating system at higher temperatures. Both fluids

have good low-temperature pumpability, with pour points well below freezing.

Safety and Handling
The flash and fire points are critical indicators of a fluid's flammability. Both fluids have

relatively high flash and fire points, indicating a low risk of ignition under normal operating

conditions. The autoignition temperatures are also high, providing a good margin of safety. As

with any industrial chemical, proper personal protective equipment should be used when

handling these fluids.
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The choice between dodecahydroterphenyl and synthetic ester heat transfer fluids ultimately

depends on the specific requirements of the application.

Dodecahydroterphenyl (e.g., Therminol 66) is the clear choice for applications requiring

very high operating temperatures and exceptional thermal stability. Its robust nature makes it

suitable for demanding, long-term operations in research and manufacturing.

Synthetic Esters (e.g., Therminol 55) are an excellent option for moderate-temperature

applications where good heat transfer efficiency and a favorable safety profile are key. They

can offer a cost-effective and reliable solution for a wide range of laboratory and pilot-plant

scale processes.

Researchers and drug development professionals should carefully consider the operating

temperature range, heat transfer requirements, and safety considerations outlined in this guide

to make an informed decision that ensures the success and safety of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. img.antpedia.com [img.antpedia.com]

2. standards.iteh.ai [standards.iteh.ai]

3. store.astm.org [store.astm.org]

4. store.astm.org [store.astm.org]

5. ASTM D445 - eralytics [eralytics.com]

6. store.astm.org [store.astm.org]

7. nazhco.com [nazhco.com]

8. koehlerinstrument.com [koehlerinstrument.com]

9. precisionlubrication.com [precisionlubrication.com]

10. kelid1.ir [kelid1.ir]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-custom-synthesis
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D2717-95%20(2009).pdf
https://standards.iteh.ai/catalog/standards/astm/35110650-a193-4ade-93bd-f659e93dcd94/astm-d2717-95
https://store.astm.org/d2717-95.html
https://store.astm.org/d0445-24.html
https://eralytics.com/standards/astm-d445/
https://store.astm.org/d0092-24.html
https://nazhco.com/wp-content/uploads/2020/09/nazhco-33256787-D-92.pdf
https://koehlerinstrument.com/wp-content/uploads/2021/12/The-Development-of-Flash-Point-Testing.pdf
https://precisionlubrication.com/articles/flash-point-testing/
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D6743.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. store.astm.org [store.astm.org]

12. store.astm.org [store.astm.org]

13. Heat Transfer Fluid – SPL [spllabs.com]

14. daunhottoanquoc.com [daunhottoanquoc.com]

15. Synthetic Esters: Engineered to Perform [machinerylubrication.com]

To cite this document: BenchChem. [A Head-to-Head Comparison: Dodecahydroterphenyl
vs. Synthetic Ester Heat Transfer Fluids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-vs-synthetic-ester-
heat-transfer-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://store.astm.org/d6743-11.html
https://store.astm.org/d6743-20.html
https://spllabs.com/heat-transfer-fluid/
https://daunhottoanquoc.com/wp-content/uploads/2024/07/TDS-THERMINO-55.pdf
https://www.machinerylubrication.com/Read/29703/synthetic-esters-perform
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-vs-synthetic-ester-heat-transfer-fluids
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-vs-synthetic-ester-heat-transfer-fluids
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-vs-synthetic-ester-heat-transfer-fluids
https://www.benchchem.com/product/b1344602#dodecahydroterphenyl-vs-synthetic-ester-heat-transfer-fluids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

